Cas no 685103-95-1 (2-HYDROXY-5-IODO-BENZONITRILE)
2-HYDROXY-5-IODO-BENZONITRILE structure
Product Name:2-HYDROXY-5-IODO-BENZONITRILE
CAS No:685103-95-1
MF:C7H4INO
MW:245.017233848572
MDL:MFCD02683857
CID:892749
PubChem ID:7023040
Update Time:2025-04-19
2-HYDROXY-5-IODO-BENZONITRILE Chemical and Physical Properties
Names and Identifiers
-
- 2-HYDROXY-5-IODO-BENZONITRILE
- 2-hydroxy-5-iodoBenzonitrile
- 5-IODO-2-HYDROXYBENZONITRILE
- DTXSID00427475
- FT-0714191
- MFCD02683857
- CS-0131334
- 685103-95-1
- LWXJFPSARBURQS-UHFFFAOYSA-N
- AKOS015995444
- AS-37910
- SCHEMBL875899
- A915723
- MB02487
- DA-26120
-
- MDL: MFCD02683857
- Inchi: 1S/C7H4INO/c8-6-1-2-7(10)5(3-6)4-9/h1-3,10H
- InChI Key: LWXJFPSARBURQS-UHFFFAOYSA-N
- SMILES: IC1C=CC(=C(C#N)C=1)O
Computed Properties
- Exact Mass: 244.93400
- Monoisotopic Mass: 244.934
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44A^2
- XLogP3: 2.5
Experimental Properties
- Color/Form: Solid
- Density: 2.09
- Melting Point: 114-118 °C
- Boiling Point: 321℃
- Flash Point: 148℃
- PSA: 44.02000
- LogP: 1.86848
2-HYDROXY-5-IODO-BENZONITRILE Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319
- Warning Statement: P305+P351+P338
- Storage Condition:2-8 °C
2-HYDROXY-5-IODO-BENZONITRILE Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-HYDROXY-5-IODO-BENZONITRILE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM161684-25g |
2-hydroxy-5-iodobenzonitrile |
685103-95-1 | 95% | 25g |
$386 | 2021-06-16 | |
| Chemenu | CM161684-100g |
2-hydroxy-5-iodobenzonitrile |
685103-95-1 | 95% | 100g |
$1200 | 2021-06-16 | |
| Alichem | A019096927-5g |
2-Hydroxy-5-iodo-benzonitrile |
685103-95-1 | 95% | 5g |
$222.20 | 2023-09-01 | |
| Alichem | A019096927-25g |
2-Hydroxy-5-iodo-benzonitrile |
685103-95-1 | 95% | 25g |
$659.00 | 2023-09-01 | |
| Alichem | A019096927-100g |
2-Hydroxy-5-iodo-benzonitrile |
685103-95-1 | 95% | 100g |
$1334.32 | 2023-09-01 | |
| Fluorochem | 025346-1g |
2-Hydroxy-5-iodo-benzonitrile |
685103-95-1 | 97% | 1g |
£36.00 | 2022-02-28 | |
| Fluorochem | 025346-5g |
2-Hydroxy-5-iodo-benzonitrile |
685103-95-1 | 97% | 5g |
£99.00 | 2022-02-28 | |
| Fluorochem | 025346-25g |
2-Hydroxy-5-iodo-benzonitrile |
685103-95-1 | 97% | 25g |
£384.00 | 2022-02-28 | |
| Fluorochem | 025346-100g |
2-Hydroxy-5-iodo-benzonitrile |
685103-95-1 | 97% | 100g |
£1266.00 | 2022-02-28 | |
| AstaTech | 62526-0.25/G |
2-HYDROXY-5-IODO-BENZONITRILE |
685103-95-1 | 97% | 0.25g |
$25 | 2023-09-16 |
2-HYDROXY-5-IODO-BENZONITRILE Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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